Cas no 95767-60-5 (2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxyacetic Acid)

• Product Name: 2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxyacetic Acid
• CAS No: 95767-60-5
• MF: C₁₂H₁₀O₅
• MW: 234.204803943634
• MDL: MFCD02215404
• CID: 879448
• PubChem ID: 749232
• Update Time: 2025-04-19

2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Methyl-2-oxo-2H-chromen-6-yl)oxy)acetic acid
• [(4-Methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid
• [(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid(SALTDATA: FREE)
• EN300-39328
• Z382707488
• 95767-60-5
• BIM-0012932.P001
• SMR000135546
• CBMicro_012976
• BS-41193
• MFCD02215404
• 2-[(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid
• CHEMBL1612454
• HMS2419O03
• CB01363
• SMSF0013696
• MLS000530566
• Oprea1_817377
• 2-((4-Methyl-2-oxo-2H-chromen-6-yl)oxy)aceticacid
• AKOS005563885
• 2-(4-methyl-2-oxochromen-6-yl)oxyacetic acid
• 2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxyacetic Acid

• MDL： MFCD02215404
• Inchi： 1S/C12H10O5/c1-7-4-12(15)17-10-3-2-8(5-9(7)10)16-6-11(13)14/h2-5H,6H2,1H3,(H,13,14)
• InChI Key： NBDCLFDWCPWSQW-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C=C(C=CC1=2)OCC(=O)O)=O

Computed Properties

• Exact Mass: 234.053
• Monoisotopic Mass: 234.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.375
• Boiling Point: 470.7°C at 760 mmHg
• Flash Point: 188.2°C
• Refractive Index: 1.588

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives